Cas no 1421512-37-9 (N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1421512-37-9
• MF: C₁₆H₁₉N₅O₂S
• MW: 345.419361352921
• CID: 5403703
• Update Time: 2025-05-22

N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(2-Furanyl)-1-methyl-1H-imidazol-2-yl]ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide
• N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C16H19N5O2S/c1-3-5-11-15(24-20-19-11)16(22)17-8-7-14-18-12(10-21(14)2)13-6-4-9-23-13/h4,6,9-10H,3,5,7-8H2,1-2H3,(H,17,22)
• InChI Key： SHHRYCDJWDYVKD-UHFFFAOYSA-N
• SMILES： S1C(C(NCCC2N(C)C=C(C3=CC=CO3)N=2)=O)=C(CCC)N=N1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.94±0.46(Predicted)

Additional information on N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Analysis of N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS 1421512-37-9)

The compound N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS 1421512-37-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a furan ring, an imidazole core, and a thiadiazole moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its hybrid heterocyclic architecture.

In recent years, the demand for novel heterocyclic compounds like N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide has surged due to their versatility in drug design. The furan and imidazole rings are known for their bioactivity, often contributing to antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the thiadiazole group is recognized for its role in enhancing metabolic stability and binding affinity. This combination of features positions CAS 1421512-37-9 as a compound of high interest in pharmaceutical research.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. While detailed synthetic protocols are often proprietary, published literature suggests that multi-step organic reactions, including condensation and cyclization, are employed to construct its intricate framework. As for its biological activity, preliminary studies indicate potential interactions with enzyme systems involved in cellular signaling, though further validation is required. This aligns with the growing trend of targeting small-molecule modulators for therapeutic development.

The compound's physicochemical properties, such as solubility, logP, and hydrogen bonding capacity, are also critical for its applicability in drug formulation. Researchers often inquire about its ADME profile (Absorption, Distribution, Metabolism, and Excretion), which remains an area of active investigation. Given the increasing focus on precision medicine, understanding these parameters is essential for tailoring its use in specific patient populations.

Another hot topic tied to CAS 1421512-37-9 is its potential role in addressing drug resistance, a major challenge in modern therapeutics. The unique scaffold of this compound may offer new avenues to circumvent resistance mechanisms seen in conventional treatments. This is particularly relevant in the context of infectious diseases and oncology, where resistance often limits clinical efficacy.

From a commercial perspective, the availability of N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide is often queried by pharmaceutical developers and academic researchers. While it is not yet widely marketed, custom synthesis services and specialized suppliers cater to the demand for this niche compound. Its patent status and regulatory pathway are additional points of interest for stakeholders.

In summary, CAS 1421512-37-9 represents a fascinating example of modern heterocyclic chemistry with broad potential in life sciences. Its structural complexity, combined with the therapeutic promise of its constituent moieties, makes it a subject of ongoing research. As the scientific community continues to explore its applications, this compound may well emerge as a key player in the next generation of bioactive molecules.